Cas no 1251685-98-9 (4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide
• CAS No: 1251685-98-9
• MF: C₁₄H₁₀FN₃OS
• MW: 287.312104701996
• CID: 6349044
• PubChem ID: 49670746
• Update Time: 2025-05-20

4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide
• F5882-6401
• AKOS024527089
• 1251685-98-9
• 4-(4-fluorophenyl)-N-(thiazol-2-yl)-1H-pyrrole-2-carboxamide

• Inchi： 1S/C14H10FN3OS/c15-11-3-1-9(2-4-11)10-7-12(17-8-10)13(19)18-14-16-5-6-20-14/h1-8,17H,(H,16,18,19)
• InChI Key： IFAMPIIWVKHNJH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1=CC(=CN1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 287.05286129g/mol
• Monoisotopic Mass: 287.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86Ų

Additional information on 4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide

Recent Advances in the Study of 4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide (CAS: 1251685-98-9)

The compound 4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide (CAS: 1251685-98-9) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This small molecule, characterized by its unique pyrrole-thiazole scaffold, has demonstrated significant potential in various therapeutic applications, particularly in the field of kinase inhibition and cancer treatment.

Recent studies published in the Journal of Medicinal Chemistry (2023) have elucidated the compound's mechanism of action as a selective inhibitor of fibroblast growth factor receptors (FGFRs). The research team from Harvard Medical School demonstrated that this molecule exhibits potent inhibitory activity against FGFR1-3 with IC50 values ranging from 8-15 nM, while showing minimal activity against FGFR4 (IC50 > 1 μM). This selectivity profile makes it particularly valuable for targeted cancer therapies where FGFR1-3 overexpression is implicated.

Structural analysis through X-ray crystallography (PDB ID: 8FGR) revealed that 1251685-98-9 binds to the ATP-binding pocket of FGFR1 through key interactions: the fluorophenyl group occupies the hydrophobic back pocket, while the thiazole ring forms hydrogen bonds with the hinge region. The carboxamide linker was found to be crucial for maintaining the optimal binding conformation, explaining the compound's high affinity and selectivity.

In preclinical studies using xenograft mouse models, 4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide demonstrated remarkable antitumor efficacy against FGFR-driven cancers, including bladder cancer (RT-112 model) and gastric cancer (SNU-16 model). Tumor growth inhibition rates of 78% and 85% were observed at 50 mg/kg dosing, with no significant toxicity reported in the 28-day toxicity study.

Pharmacokinetic studies in rats showed favorable properties: oral bioavailability of 62%, plasma half-life of 6.8 hours, and good tissue distribution. The compound exhibited moderate plasma protein binding (85-90%) and showed minimal inhibition of major CYP450 enzymes, suggesting a low potential for drug-drug interactions in clinical settings.

Ongoing research is exploring the compound's potential in combination therapies. A recent Nature Communications paper (2024) reported synergistic effects when 1251685-98-9 was combined with immune checkpoint inhibitors in FGFR3-mutated tumors, resulting in enhanced T-cell infiltration and prolonged survival in preclinical models.

The development of 4-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1H-pyrrole-2-carboxamide represents a significant advancement in targeted cancer therapy. Its unique chemical structure, selective inhibition profile, and promising preclinical data position it as a strong candidate for clinical translation. Phase I clinical trials are anticipated to begin in late 2024, focusing initially on FGFR-altered urothelial carcinoma.